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hydrochloride

Cat. No.: B6334123

An In-Depth Technical Guide to (1R,3R)-3-Aminocyclohexanol Hydrochloride: Properties,
Analysis, and Applications

Authored by: Gemini, Senior Application Scientist

Abstract: (1R,3R)-3-Aminocyclohexanol hydrochloride is a pivotal chiral building block in
modern medicinal chemistry and pharmaceutical development. Its rigid cyclohexane scaffold,
combined with the specific trans stereochemical arrangement of its amino and hydroxy!
functionalities, offers a unique platform for synthesizing complex, biologically active molecules.
This guide provides a comprehensive overview of the core physical and chemical
characteristics of (1R,3R)-3-aminocyclohexanol hydrochloride, outlines robust analytical
methodologies for its characterization, and explores its applications in drug discovery. The
content herein is curated for researchers, chemists, and professionals in the field of drug
development, offering both foundational knowledge and practical insights.

Core Chemical Identity and Structural Properties

(1R,3R)-3-Aminocyclohexanol hydrochloride is the hydrochloride salt of a specific
stereoisomer of 3-aminocyclohexanol. The "(1R,3R)" designation defines the absolute
configuration at the two chiral centers, C1 (bearing the hydroxyl group) and C3 (bearing the
amino group). This specific stereochemistry results in a trans relationship between the two
functional groups, which dictates their spatial orientation and subsequent reactivity. In its most
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stable chair conformation, both the hydroxyl and amino groups occupy equatorial positions,
minimizing steric hindrance.

The hydrochloride salt form enhances the compound's stability and improves its solubility in
polar solvents, making it more amenable to handling and use in various reaction conditions.[1]

Property Value Source(s)

(1R,3R)-3-aminocyclohexan-1-
IUPAC Name _ [2]
ol hydrochloride

trans-3-Aminocyclohexanol

Synonyms 3[4
ynony hydrochloride 131i4]
CAS Number 1817645-57-0 [2][5][6]
Molecular Formula CeH14CINO [51[6]
Molecular Weight 151.63 g/mol [5][6]

O[C@H]1C--INVALID-LINK--N.
SMILES [5]
[H]ICI

Physicochemical Characteristics

The physical properties of (1R,3R)-3-aminocyclohexanol hydrochloride are critical for its
storage, handling, and application in synthesis.
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Property Description Source(s)

Typically an off-white to pale
Appearance _ [7]
brown solid or powder.

Enhanced solubility in polar
- solvents due to the
Solubility _ [1]1[7]
hydrochloride salt.[1] Soluble

in water and methanol.[7]

Specific data for this isomer is
not consistently reported;
however, related trans-
] ] aminocyclohexanol

Melting Point ) ) [1]
hydrochlorides melt in the
range of 168-227°C,
suggesting similar thermal

behavior.[1]

Should be stored in a well-
ventilated, dry place under an
Storage inert atmosphere, often at [4151e1181
refrigerated temperatures (2-
8°C or 4°C).[4][5][6][8]

Synthesis and Stereochemical Control

The synthesis of specific stereoisomers like (1R,3R)-3-aminocyclohexanol is a non-trivial
challenge that underscores the importance of stereoselective synthesis in modern organic
chemistry. One established method involves the diastereoselective reduction of -
enaminoketones.[9] This approach allows for the controlled formation of the desired
stereocenters.

A generalized workflow for such a synthesis is as follows:

e Enaminoketone Formation: A 1,3-cyclohexanedione derivative is condensed with a chiral
amine (e.qg., (S)-a-methylbenzylamine) to form a chiral 3-enaminoketone.[9]
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o Diastereoselective Reduction: The enaminoketone is then reduced. The choice of reducing
agent and reaction conditions is critical for controlling the stereochemical outcome, yielding
the desired diastereomer of the amino alcohol.[9]

» Deprotection & Salt Formation: Subsequent removal of the chiral auxiliary and treatment with
hydrochloric acid yields the target (1R,3R)-3-aminocyclohexanol hydrochloride.
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(Chiral B-Enaminoketone)

educing Agent

@iastereoselective ReductiorD

(Deprotection & HCI TreatmenD

(1R,3R)-3-Aminocyclohexanol HCI

Click to download full resolution via product page

Caption: Generalized synthetic workflow for (1R,3R)-3-aminocyclohexanol HCI.

Analytical Characterization Workflow
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Ensuring the identity, purity, and stereochemical integrity of (1R,3R)-3-aminocyclohexanol

hydrochloride is paramount. A multi-step analytical workflow is typically employed.
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Caption: Standard analytical workflow for compound characterization.

Protocol: Purity Determination by HPLC

This protocol provides a general method for assessing the purity of (1R,3R)-3-

aminocyclohexanol hydrochloride. Due to the lack of a strong UV chromophore,

derivatization or the use of a universal detector like an Evaporative Light Scattering Detector

(ELSD) is often necessary.

Objective: To determine the chemical purity of the sample by High-Performance Liquid

Chromatography (HPLC).

Materials:

HPLC-grade water

HPLC-grade acetonitrile (ACN)

Trifluoroacetic acid (TFA)

(1R,3R)-3-aminocyclohexanol hydrochloride sample
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e HPLC system with UV or ELSD detector
e C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um)
Procedure:
» Mobile Phase Preparation:
o Mobile Phase A: 0.1% TFA in Water
o Mobile Phase B: 0.1% TFA in Acetonitrile
e Sample Preparation:
o Accurately weigh approximately 10 mg of the sample.
o Dissolve in 10 mL of Mobile Phase A to create a 1 mg/mL stock solution.
e HPLC Conditions:
o Column: C18 reverse-phase
o Flow Rate: 1.0 mL/min
o Injection Volume: 10 pL
o Column Temperature: 30°C
o Detector: UV at 210 nm (for end-absorption) or ELSD
o Gradient Program:

0-2 min: 5% B

2-15 min: 5% to 95% B

15-18 min: 95% B

18-18.1 min: 95% to 5% B
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= 18.1-25 min: 5% B (re-equilibration)
o Data Analysis:

o Integrate all peaks in the chromatogram.

o Calculate the area percentage of the main peak relative to the total area of all peaks to
determine the purity.

Trustworthiness Note: This protocol's validity relies on proper system suitability tests (e.qg.,
injection precision, resolution) and method validation to ensure accuracy and reproducibility.

Applications in Drug Discovery

(1R,3R)-3-Aminocyclohexanol hydrochloride is not a therapeutic agent itself but a crucial
chiral intermediate. Its rigid structure and defined stereochemistry are exploited to confer
specific three-dimensional conformations to target molecules, which is critical for selective
binding to biological targets like enzymes or receptors.

» Scaffold for Bioactive Molecules: It serves as a foundational piece in the synthesis of novel
pharmaceutical compounds. Its bifunctional nature (amino and hydroxyl groups) allows for
diverse chemical modifications.

e Analgesics and Anti-inflammatory Agents: The aminocyclohexanol motif is found in various
compounds investigated for analgesic and anti-inflammatory properties.[10]

o TRPV1 Antagonists: It has been used as a reactant in the preparation of isoxazole
carboxamide compounds, which are potent and orally active antagonists of the TRPV1
(Transient Receptor Potential Vanilloid 1) channel, a target for pain relief.[7]

o Asymmetric Synthesis: The compound can act as a chiral auxiliary, guiding the
stereochemical course of a reaction to produce a single desired enantiomer of a more
complex molecule.[10]

Safety, Handling, and Storage

Proper handling and storage are essential to maintain the integrity of the compound and
ensure laboratory safety.
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Hazard Identification:

Causes skin irritation (H315).[11][12]

Causes serious eye irritation (H319).[11][12]

May cause respiratory irritation (H335).[11][12]

Harmful if swallowed (H302).[12]
Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat.[13][14][15]

o Ventilation: Use only in a well-ventilated area or under a chemical fume hood to avoid
inhalation of dust.[13][14]

e Handling: Avoid breathing dust.[2] Wash hands thoroughly after handling.[13][14] Avoid
contact with skin, eyes, and clothing.

Storage Recommendations:
o Container: Keep the container tightly closed in a dry and well-ventilated place.[13]

» Conditions: Store under an inert atmosphere.[7] Recommended storage is often in a
refrigerator (2-8°C) to ensure long-term stability.[4][8]

Conclusion

(1R,3R)-3-Aminocyclohexanol hydrochloride is a high-value chemical entity whose utility is
defined by its precise stereochemistry. Its physical stability as a hydrochloride salt, combined
with the synthetic versatility offered by its trans-1,3-amino alcohol structure, makes it an
indispensable tool for medicinal chemists. A thorough understanding of its properties, analytical
characterization, and safe handling is fundamental to leveraging its full potential in the
development of next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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